Cas no 1032273-33-8 (1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl-)

1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl- structure
1032273-33-8 structure
Product Name:1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl-
CAS No:1032273-33-8
MF:C16H11BrF2N2
MW:349.172749757767
CID:2863937
Update Time:2023-04-06

1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl-
    • Inchi: 1S/C16H11BrF2N2/c17-16(18,19)15-11-14(12-7-3-1-4-8-12)21(20-15)13-9-5-2-6-10-13/h1-11H
    • InChI Key: HRXNYCKOIMXPGB-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=CC(C(Br)(F)F)=N1

1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Dimethylformamide ,  Water ;  2 - 5 h, rt; rt → reflux; 3 h, reflux
Reference
Synthesis of bromodifluoromethyl substituted pyrazoles and isoxazoles
Yang, Xueyan; Shui, Shengxia; Chen, Xi; He, Haiou; Wu, Fanhong, Journal of Fluorine Chemistry, 2010, 131(3), 426-432

1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl- Raw materials

1H-Pyrazole, 3-(bromodifluoromethyl)-1,5-diphenyl- Preparation Products

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